Cas no 1159511-27-9 (1-(2-methyl-2H-indazol-4-yl)ethan-1-one)

• Product Name: 1-(2-methyl-2H-indazol-4-yl)ethan-1-one
• CAS No: 1159511-27-9
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD11869770
• CID: 1205807
• PubChem ID: 44119228
• Update Time: 2025-05-25

1-(2-methyl-2H-indazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylindazol-4-yl)ethanone
• 1-(2-Methyl-2H-indazol-4-yl)ethan-1-one
• CTK6I3785
• MolPort-016-581-582
• AG-C-01529
• OR30892
• PB28347
• 4-Acetyl-2-methyl-2H-indazole
• 1-(2-METHYL-2H-INDAZOL-4-YL)ETHANONE
• DTXSID301292073
• MFCD11869770
• SCHEMBL22079488
• CS-0057275
• P11260
• 1159511-27-9
• DB-406495
• AKOS023165176
• PS-4809
• 1-(2-methyl-2H-indazol-4-yl)ethan-1-one

• MDL： MFCD11869770
• Inchi： 1S/C10H10N2O/c1-7(13)8-4-3-5-10-9(8)6-12(2)11-10/h3-6H,1-2H3
• InChI Key： SZIZXIWWAVDLEP-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC2C1=CN(C)N=2

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-(2-methyl-2H-indazol-4-yl)ethan-1-one

1-(2-Methyl-2H-indazol-4-yl)ethan-1-one: A Comprehensive Overview

The compound with CAS No. 1159511-27-9, commonly referred to as 1-(2-methyl-2H-indazol-4-yl)ethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, also known as indazolone derivative, belongs to the indazole family, which is a heterocyclic aromatic system with two nitrogen atoms. The indazole ring system is a versatile scaffold, making it a popular target for researchers exploring its potential in drug discovery and material science.

Indazolones, such as 1-(2-methyl-2H-indazol-4-yl)ethan-1-one, are characterized by their unique electronic properties and structural flexibility. Recent studies have highlighted their role as promising candidates in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* in 2023 demonstrated that this compound exhibits potent anti-inflammatory activity, making it a potential lead for developing treatments for chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of 1-(2-methyl-2H-indazol-4-yl)ethan-1-one involves a multi-step process that typically begins with the preparation of the indazole core. One common approach is the Paal-Knorr synthesis, which utilizes β-diketones and ammonia or ammonium salts to form the indazole ring. Subsequent functionalization steps, such as alkylation or acylation, are then employed to introduce substituents like the methyl group and the ketone moiety. This compound's structure allows for further modification, enabling researchers to explore its diverse chemical space.

In terms of applications, indazolone derivatives have shown promise in various fields. Beyond their potential in pharmacology, they are also being investigated for their role in materials science. For example, studies have explored their use as building blocks for constructing advanced materials with unique optical and electronic properties. The ability of indazolones to form stable coordination complexes with metal ions has opened avenues for their application in catalysis and sensor technology.

From a toxicological perspective, understanding the safety profile of 1-(2-methyl-2H-indazol-4-yl)ethan-1-one is crucial for its potential therapeutic applications. Recent toxicity studies conducted by researchers at the University of California revealed that this compound exhibits low acute toxicity in animal models. However, further long-term studies are required to fully assess its safety profile and determine its suitability for clinical use.

Environmental impact is another critical consideration when evaluating compounds like indazolones. Research into their biodegradation patterns has shown that they are relatively stable under environmental conditions, which raises concerns about their persistence in ecosystems. Efforts are underway to develop more sustainable synthetic routes and degradation pathways to mitigate these environmental risks.

Looking ahead, the future of indazolone derivatives such as 1-(2-methyl-2H-indazol-4-yl)ethan-1-one lies in leveraging advanced computational techniques and artificial intelligence to optimize their properties. Machine learning algorithms are being employed to predict their pharmacokinetic profiles and identify potential drug-drug interactions, accelerating the drug discovery process.

In conclusion, CAS No. 1159511-27-9, or indazolone derivative, represents a compelling molecule with vast potential across multiple disciplines. Its structural versatility, coupled with emerging research findings, positions it as a key player in future advancements in medicine and materials science.